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Toxicity Profile of Indisulam and Carboplatin

The table below summarizes the key haematological dose-limiting toxicities (DLTs) and the recommended

dosing regimen from the phase I clinical trial [1] [2] [3].

Feature Summary

Major Dose-Limiting Toxicities
(DLTs)

Thrombocytopenia (most significant), Neutropenia [1] [2] [3]

Other Notable Toxicity Myelosuppression (bone marrow suppression) [4] [5] [6]

Recommended Phase II Dose Indisulam: 500 mg/m²; Carboplatin: AUC 6 mg·min/mL (4-weekly

cycle) [4] [1] [5]

Dose Escalation Schema Indisulam tested at 350, 500, and 600 mg/m² with Carboplatin AUC

5 or 6 mg·min/mL [1]

A 3-weekly schedule was not well-tolerated. A pharmacokinetic-pharmacodynamic (PK-PD) model showed

a 34-65% risk of treatment delay at cycle 2 due to myelosuppression. A 4-weekly schedule reduced this
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risk to a more acceptable 9-24%, supporting its recommendation despite a decrease in dose intensity [4] [5]

[6].

Experimental Protocol for Toxicity Assessment

The data was generated from a phase I, dose-escalation study in patients with solid tumors [1] [3].

Patient Eligibility: Adults with solid tumors refractory to standard therapy, Karnofsky performance
status ≥70%, and adequate bone marrow, renal, and hepatic function [1] [3].

Treatment Schedule: Indisulam was administered as a 1-hour intravenous infusion on Day 1.
Carboplatin was given as a 30-minute intravenous infusion on Day 2, based on preclinical synergy

data [1] [3].
Dose-Limiting Toxicity (DLT) Criteria: Assessed in the first cycle using NCI Common Toxicity

Criteria (CTC) version 2.0. DLTs were defined as [1] [3]:
Grade 4 thrombocytopenia

Grade 4 neutropenia lasting ≥7 days or grade 3 febrile neutropenia
Grade 3 or higher non-haematological toxicity (excluding untreated nausea/vomiting)

Pharmacokinetic (PK) Sampling: Intensive blood sampling for both drugs was performed during
cycle 1 to analyze drug exposure and its relationship to observed toxicities [4] [1].

Dose Escalation Design: Used a standard 3+3 cohort design. The dose of indisulam was escalated
(350, 500, 600 mg/m²) with a fixed target AUC of carboplatin. The carboplatin dose was reduced if

indisulam-related DLTs were observed [1].

The following diagram illustrates the workflow of the clinical study and the subsequent PK-PD modeling

that supported the regimen optimization.
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Phase I Clinical Study

Patient Treatment
Indisulam (Day 1)

Carboplatin (Day 2)

Toxicity Monitoring
(DLT Assessment: Thrombocytopenia,

Neutropenia)

Pharmacokinetic (PK)
Sampling

Data Analysis

PK-PD Model Development
(Semi-physiological model for

myelosuppression)

Simulation Study
(3-weekly vs 4-weekly regimens)

Regimen Optimization
Recommended: 4-weekly cycle
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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